Cas no 5785-46-6 (Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI))

• Product Name: Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)
• CAS No: 5785-46-6
• MF: C₁₄H₁₈ClN₃O₃
• MW: 311.764022350311
• CID: 379620
• PubChem ID: 2868163
• Update Time: 2025-04-19

Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)
• 9-hydroxy-2-methyl-8-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-4-one,hydrochloride
• AC1MF9GA
• 5785-46-6
• DTXSID70386641
• SR-01000388433
• 9-hydroxy-2-methyl-8-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-4-one;hydrochloride
• SR-01000388433-1

• Inchi： 1S/C14H17N3O3.ClH/c1-10-8-12(18)17-3-2-11(13(19)14(17)15-10)9-16-4-6-20-7-5-16;/h2-3,8,19H,4-7,9H2,1H3;1H
• InChI Key： RTRNTWQTDKWIMO-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC2C=CN3C(C=C(C)N=C3C=2O)=O)CC1

Computed Properties

• Exact Mass: 311.10384
• Monoisotopic Mass: 311.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Boiling Point: 458.5°C at 760 mmHg
• Flash Point: 231.1°C
• PSA: 65.37